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Compound of Interest

Compound Name: Pentamethylbenzaldehyde

Cat. No.: B097405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for

Pentamethylbenzaldehyde (CAS No. 17432-38-1), a compound used in various research and

development applications. The following sections detail the hazards, precautionary measures,

and physical and chemical properties of this substance, ensuring its safe use in a laboratory

setting.

Hazard Identification and Classification
Pentamethylbenzaldehyde is classified as a hazardous substance according to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary hazards

are associated with its oral toxicity, skin and eye irritation, and potential for respiratory irritation.

[1] It is also a combustible liquid.[2]

Table 1: GHS Classification[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b097405?utm_src=pdf-interest
https://www.benchchem.com/product/b097405?utm_src=pdf-body
https://www.benchchem.com/product/b097405?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Pentamethylbenzaldehyde
https://www.sigmaaldrich.com/US/en/sds/aldrich/t35602
https://pubchem.ncbi.nlm.nih.gov/compound/Pentamethylbenzaldehyde
https://www.sigmaaldrich.com/US/en/sds/aldrich/t35602
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category

Acute toxicity, Oral Category 4

Skin irritation Category 2

Eye irritation Category 2A

Specific target organ toxicity, single exposure;

Respiratory tract irritation
Category 3

Flammable liquids Category 4

Short-term (acute) aquatic hazard Category 3

Pictogram:

alt text

Signal Word: Warning[1][2]

Hazard Statements:[1][2]

H227: Combustible liquid.

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H402: Harmful to aquatic life.

Physical and Chemical Properties
Understanding the physical and chemical properties of Pentamethylbenzaldehyde is crucial

for its safe handling and storage.

Table 2: Physical and Chemical Properties of Pentamethylbenzaldehyde
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Property Value Source

Molecular Formula C₁₂H₁₆O [1][3]

Molecular Weight 176.25 g/mol [1][3]

Appearance Clear, liquid [2]

Melting Point/Freezing Point -6 °C (21 °F) [2][4][5]

Initial Boiling Point and Boiling

Range
204 - 205 °C (399 - 401 °F) [2][4][5]

Boiling Point 144 °C at 6 mmHg [6]

Flash Point 71 °C (159.8 °F) [4][5]

Autoignition Temperature 435 °C (815 °F) [4]

Partition coefficient: n-

octanol/water
log Pow: 2.25 [2]

Vapor Pressure <1 mbar @ 20 °C [4]

Vapor Density 4.1 [4]

Specific Gravity 1.015 [4]

Handling and Storage Precautions
Proper handling and storage procedures are essential to minimize exposure and ensure safety.

Table 3: Handling and Storage Precautions[2][4][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Pentamethylbenzaldehyde
https://webbook.nist.gov/cgi/cbook.cgi?ID=C17432381&Units=SI
https://pubchem.ncbi.nlm.nih.gov/compound/Pentamethylbenzaldehyde
https://webbook.nist.gov/cgi/cbook.cgi?ID=C17432381&Units=SI
https://www.sigmaaldrich.com/US/en/sds/aldrich/t35602
https://www.sigmaaldrich.com/US/en/sds/aldrich/t35602
https://www.fishersci.com/store/msds?partNumber=AC139005000&productDescription=P-TOLUALDEHYDE%2C+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11384~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2022:41:58~~p-Tolualdehyde~~
https://www.sigmaaldrich.com/US/en/sds/aldrich/t35602
https://www.fishersci.com/store/msds?partNumber=AC139005000&productDescription=P-TOLUALDEHYDE%2C+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11384~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2022:41:58~~p-Tolualdehyde~~
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8328676.htm
https://www.fishersci.com/store/msds?partNumber=AC139005000&productDescription=P-TOLUALDEHYDE%2C+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11384~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2022:41:58~~p-Tolualdehyde~~
https://www.fishersci.com/store/msds?partNumber=AC139005000&productDescription=P-TOLUALDEHYDE%2C+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/t35602
https://www.fishersci.com/store/msds?partNumber=AC139005000&productDescription=P-TOLUALDEHYDE%2C+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC139005000&productDescription=P-TOLUALDEHYDE%2C+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC139005000&productDescription=P-TOLUALDEHYDE%2C+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/t35602
https://www.fishersci.com/store/msds?partNumber=AC139005000&productDescription=P-TOLUALDEHYDE%2C+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC138990250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precaution Description

Ventilation

Ensure adequate ventilation, especially in

confined areas. Use explosion-proof

electrical/ventilating/lighting equipment.

Personal Protective Equipment (PPE)

Wear appropriate protective gloves, clothing,

and eye/face protection (safety goggles or face

shield). Use a NIOSH/MSHA or European

Standard EN 149 approved respirator if

exposure limits are exceeded or if irritation or

other symptoms are experienced.

Hygiene

Wash hands and face thoroughly after handling.

Do not eat, drink, or smoke when using this

product. Immediately change contaminated

clothing.

Handling

Avoid contact with skin and eyes. Avoid

breathing vapors or mists. Keep away from

open flames, hot surfaces, and sources of

ignition. Take precautionary measures against

static discharge.

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place. Store under inert gas

as the substance is air-sensitive.

First-Aid Measures
In case of exposure, immediate and appropriate first-aid is critical.

Table 4: First-Aid Measures[2][4][7]
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Exposure Route First-Aid Procedure

Ingestion

IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. Rinse mouth.

Immediately make the victim drink water (two

glasses at most).

Skin Contact

IF ON SKIN: Wash with plenty of soap and

water. Take off immediately all contaminated

clothing. Rinse skin with water/shower. If skin

irritation occurs, get medical advice/attention.

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

Call an ophthalmologist.

Inhalation

IF INHALED: Remove victim to fresh air and

keep at rest in a position comfortable for

breathing.

Fire-Fighting Measures
Pentamethylbenzaldehyde is a combustible liquid and forms explosive mixtures with air on

intense heating.[2]

Table 5: Fire-Fighting Measures[2][4][7]
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Measure Description

Suitable Extinguishing Media
Water spray, carbon dioxide (CO2), dry

chemical, or alcohol-resistant foam.

Unsuitable Extinguishing Media
No limitations of extinguishing agents are given

for this substance/mixture.

Specific Hazards

Vapors are heavier than air and may spread

along floors. Development of hazardous

combustion gases or vapors (carbon oxides) is

possible in the event of a fire.

Protective Equipment
Wear self-contained breathing apparatus and

full protective gear.

Further Information

Remove container from danger zone and cool

with water. Prevent fire extinguishing water from

contaminating surface water or the ground water

system.

Accidental Release Measures
In the event of a spill, the following procedures should be followed to mitigate the hazard.

Table 6: Accidental Release Measures[2][4][7]

Aspect Procedure

Personal Precautions

Do not breathe vapors or aerosols. Avoid

substance contact. Ensure adequate ventilation.

Keep away from heat and sources of ignition.

Evacuate the danger area and observe

emergency procedures.

Environmental Precautions Do not let product enter drains. Cover drains.

Methods for Containment and Cleaning Up
Soak up with inert absorbent material. Keep in

suitable, closed containers for disposal.
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Toxicological Information
The toxicological properties of Pentamethylbenzaldehyde have not been thoroughly

investigated.[2] However, based on its GHS classification, it is harmful if swallowed and causes

skin and eye irritation.[1][2] Data for a structurally related compound, p-Tolualdehyde, suggests

a No Expected Sensitization Induction Level (NESIL) of 1100 μg/cm² for skin sensitization.[8]

For another analog, Benzaldehyde, the oral LD50 in rats was determined to be approximately

1430 mg/kg bw and 2170 mg/kg.[9]

Experimental Protocols
Detailed experimental protocols for determining the safety profile of a chemical like

Pentamethylbenzaldehyde are typically based on standardized guidelines, such as those

from the Organisation for Economic Co-operation and Development (OECD).

Example Protocol: Acute Oral Toxicity - OECD Test Guideline 423

This is a representative protocol and may not have been specifically performed for

Pentamethylbenzaldehyde.

Objective: To determine the acute oral toxicity of the substance.

Test Animals: Typically, rats of a single sex (usually females) are used.

Procedure:

A single dose of the substance is administered by gavage to a group of animals.

The starting dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body

weight).

The choice of the starting dose is based on any existing information about the substance's

toxicity.

Animals are observed for signs of toxicity shortly after dosing and periodically for up to 14

days.
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Observations include changes in skin, fur, eyes, mucous membranes, respiratory,

circulatory, autonomic and central nervous systems, and somatomotor activity and

behavior pattern.

The body weight of the animals is recorded weekly.

At the end of the study, all animals are euthanized and subjected to a gross necropsy.

Data Analysis: The results are used to classify the substance into one of the GHS categories

for acute oral toxicity.

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of

Pentamethylbenzaldehyde, from initial hazard assessment to final disposal.
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Safe Handling Workflow for Pentamethylbenzaldehyde

1. Hazard Assessment

2. Preparation

3. Handling & Use

4. Emergency Response

5. Disposal

Identify Hazards
(Acute Oral Toxicity, Skin/Eye Irritant)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Engineering Controls
(Fume Hood, Ventilation)

Review Safety Data Sheet (SDS)

Follow Safe Handling Procedures
(Avoid contact, ignition sources)

Proper Storage
(Cool, dry, well-ventilated, inert gas)

Administer First Aid
(as per SDS)

Contain and Clean Spill
(Inert absorbent)

Fire Fighting
(Appropriate media)

Collect Waste in Labeled Containers

Dispose via Approved Waste Disposal Plant

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Pentamethylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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